Cas no 175276-84-3 (2-((4-Fluorobenzyl)sulfonyl)acetonitrile)

• Product Name: 2-((4-Fluorobenzyl)sulfonyl)acetonitrile
• CAS No: 175276-84-3
• MF: C₉H₈FNO₂S
• MW: 213.228724479675
• MDL: MFCD00173823
• CID: 135441
• PubChem ID: 2737286
• Update Time: 2025-05-21

2-((4-Fluorobenzyl)sulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-Fluorobenzyl)sulfonyl)acetonitrile
• 2-[(4-fluorophenyl)methylsulfonyl]acetonitrile
• 4-FLUOROBENZYLSULFONYLACETONITRILE
• Acetonitrile,2-[[(4-fluorophenyl)methyl]sulfonyl]-
• 4-Fluorobenzylsulphonylacetonitrile
• HMS565N04
• 2-(4-FLUOROBENZYLSULPHONYL)ACETONITRILE
• 2-[(4-fluorobenzyl)sulfonyl]acetonitrile
• DTXSID10371970
• Maybridge1_008562
• [(4-Fluorophenyl)methanesulfonyl]acetonitrile
• CCG-55231
• MFCD00173823
• 2-(4-fluorobenzylsulfonyl)acetonitrile
• 175276-84-3
• FT-0618522
• CS-0336807
• SR-01000644267-1
• A811983
• AKOS015912067
• 2-[(4-fluorophenyl)methanesulfonyl]acetonitrile
• 4-Fluorobenzylsulphonylacetonitrile97%
• 4-Fluorobenzylsulphonylacetonitrile 97%
• DB-044172

• MDL： MFCD00173823
• Inchi： 1S/C9H8FNO2S/c10-9-3-1-8(2-4-9)7-14(12,13)6-5-11/h1-4H,6-7H2
• InChI Key： IZEHAEXXALJLQR-UHFFFAOYSA-N
• SMILES： S(CC#N)(CC1C=CC(=CC=1)F)(=O)=O

Computed Properties

• Exact Mass: 213.02600
• Monoisotopic Mass: 213.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3A^2
• XLogP3: 1

Experimental Properties

• Density: 1.44
• Melting Point: 137-140°C
• Boiling Point: 534.5°Cat760mmHg
• Flash Point: 277.1°C
• Refractive Index: 1.58
• PSA: 66.31000
• LogP: 2.34488
• Sensitiveness: Stench

2-((4-Fluorobenzyl)sulfonyl)acetonitrile Security Information

• Hazard Statement： Toxic/Stench
• Hazardous Material transportation number：UN 3439
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-((4-Fluorobenzyl)sulfonyl)acetonitrile

2-((4-Fluorobenzyl)sulfonyl)acetonitrile: A Comprehensive Overview

2-((4-Fluorobenzyl)sulfonyl)acetonitrile (CAS No. 175276-84-3) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This molecule, characterized by its sulfonyl group attached to a fluorobenzyl moiety and an acetonitrile functional group, has garnered attention due to its potential applications in drug design and chemical synthesis. The compound's structure, which includes a sulfonamide core and a fluorinated aromatic ring, contributes to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry, particularly as they often exhibit favorable pharmacokinetic profiles and bioavailability. The presence of the fluorine atom in the 4-fluorobenzyl group adds electronic effects that can modulate the compound's interaction with biological targets. For instance, fluorine substitution is known to enhance lipophilicity and improve metabolic stability, making it a valuable feature in drug design.

The synthesis of 2-((4-Fluorobenzyl)sulfonyl)acetonitrile typically involves multi-step reactions, including nucleophilic aromatic substitution or coupling reactions. Researchers have explored various optimization strategies to enhance the yield and purity of this compound. Recent advancements in catalytic methods, such as the use of palladium catalysts or microwave-assisted synthesis, have significantly improved the efficiency of its production.

In terms of applications, 2-((4-Fluorobenzyl)sulfonyl)acetonitrile has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its sulfonamide group makes it a versatile building block for constructing peptide-like structures or other complex molecules. Additionally, the compound has shown promise in inhibiting certain enzymes and receptors, making it a candidate for further exploration in therapeutic development.

Recent research has also focused on understanding the toxicological profile of this compound. Studies indicate that while it exhibits moderate cytotoxicity against certain cancer cell lines, its selectivity and safety profile require further evaluation. Ongoing investigations aim to assess its potential for use in targeted therapies or as a component in drug delivery systems.

Looking ahead, the development of more efficient synthetic routes and the exploration of novel applications will likely shape the future of 2-((4-Fluorobenzyl)sulfonyl)acetonitrile. Its unique combination of functional groups positions it as a valuable tool in both academic research and industrial chemical synthesis.